Cas no 1177228-17-9 (3-(Propane-2-sulfonyl)-propan-1-ol)

• Product Name: 3-(Propane-2-sulfonyl)-propan-1-ol
• CAS No: 1177228-17-9
• MF: C₆H₁₄O₃S
• MW: 166.238561153412
• CID: 5525894
• Update Time: 2025-06-15

3-(Propane-2-sulfonyl)-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(Propane-2-sulfonyl)-propan-1-ol

• Inchi： 1S/C6H14O3S/c1-6(2)10(8,9)5-3-4-7/h6-7H,3-5H2,1-2H3
• InChI Key： FSFVXDKYURUQAR-UHFFFAOYSA-N
• SMILES： C(O)CCS(C(C)C)(=O)=O

Additional information on 3-(Propane-2-sulfonyl)-propan-1-ol

Introduction to 3-(Propane-2-sulfonyl)-propan-1-ol (CAS No. 1177228-17-9)

3-(Propane-2-sulfonyl)-propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1177228-17-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique sulfonate functional group attached to a propane backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The structure of 3-(Propane-2-sulfonyl)-propan-1-ol consists of a primary alcohol moiety at one end of the propane chain, with a sulfonate group linked to the second carbon atom. This configuration imparts both hydrophilic and lipophilic characteristics, making it a versatile building block for drug design.

The significance of 3-(Propane-2-sulfonyl)-propan-1-ol in modern medicinal chemistry stems from its ability to serve as a precursor for synthesizing complex molecules. The sulfonate group, in particular, is well-documented for its role in enhancing the solubility and bioavailability of pharmaceutical compounds. Recent advancements in drug discovery have highlighted the use of sulfonate derivatives as key pharmacophores in antiviral, anti-inflammatory, and anticancer agents. The compound’s structural features allow for modifications that can fine-tune its pharmacological properties, making it an attractive candidate for further exploration.

In the realm of synthetic organic chemistry, 3-(Propane-2-sulfonyl)-propan-1-ol has been employed in various cross-coupling reactions and condensation processes. Its reactivity at both the alcohol and sulfonate functionalities enables chemists to construct intricate molecular frameworks efficiently. For instance, the alcohol group can participate in etherification or esterification reactions, while the sulfonate moiety can undergo nucleophilic substitution or metal-catalyzed coupling reactions. These attributes have positioned 3-(Propane-2-sulfonyl)-propan-1-ol as a cornerstone in multi-step synthetic strategies aimed at producing high-value pharmaceutical intermediates.

Recent studies have also explored the biological activity of derivatives derived from 3-(Propane-2-sulfonyl)-propan-1-ol. Researchers have investigated its potential as a scaffold for inhibiting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The sulfonate group’s interaction with biological targets has been particularly studied for its ability to modulate enzyme activity through allosteric binding. This has opened up new avenues for developing small-molecule inhibitors with improved selectivity and efficacy.

The pharmaceutical industry has taken notice of these findings, leading to increased interest in licensing or synthesizing analogs of 3-(Propane-2-sulfonyl)-propan-1-ol for preclinical and clinical development. Companies specializing in custom synthesis are increasingly offering 3-(Propane-2-sulfonyl)-propan-1-ol as a starting material for researchers seeking to explore novel drug candidates. The compound’s well-characterized properties and synthetic accessibility make it an ideal candidate for high-throughput screening programs aimed at identifying lead compounds.

Beyond its pharmaceutical applications, 3-(Propane-2-sulfonyl)-propan-1-ol has found utility in materials science and industrial chemistry. Its ability to act as a surfactant or emulsifier has been leveraged in formulating advanced materials such as hydrogels and polymers. These materials are used in various applications, including wound dressings, drug delivery systems, and coatings that require controlled release properties. The sulfonate group’s interaction with water molecules enhances the hydrophilicity of these materials, making them suitable for biomedical applications.

The synthesis of 3-(Propane-2-sulfonyl)-propan-1-ol itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches involve multi-step sequences starting from readily available precursors such as propane derivatives or sulfonyl chlorides. However, recent innovations have enabled more efficient routes using catalytic methods or biocatalysis. These advancements not only improve yield but also reduce waste generation, aligning with green chemistry principles. The development of sustainable synthetic pathways ensures that 3-(Propane-2-sulfonyl)-propan-1-ol remains accessible for industrial-scale production without compromising environmental standards.

The future prospects of 3-(Propane-2-sulfonyl)-propan-1-ol are bright, with ongoing research expanding its applications across multiple domains. As computational chemistry tools become more sophisticated, virtual screening methods are being employed to predict new derivatives with enhanced biological activity. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into tangible therapeutic solutions. The compound’s versatility and well-documented properties ensure its continued relevance in the evolving landscape of chemical biology and drug discovery.